Cas no 49761-82-2 (N-Boc-Imidazole)

• Product Name: N-Boc-Imidazole
• CAS No: 49761-82-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00014497
• CID: 89559
• PubChem ID: 87563880
• Update Time: 2025-09-23

N-Boc-Imidazole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1H-imidazole-1-carboxylate
• N-(tert-Butoxycarbonyl)imidazole
• 1-tert-Butoxycarbonylimidazole
• N-tert-Butoxycarbonylimidazole
• Imidazole-1-carboxylic acid tert-butyl ester
• N-BOC-IMIDAZOLE
• tert-butyl imidazole-1-carboxylate
• 1-Boc-imidazole
• 1,1-Dimethylethyl 1H-imidazole-1-carboxylate
• 1-(tert-Butoxycarbonyl)imidazole
• InChI=1/C8H12N2O2/c1-8(2,3)12-7(11)10-5-4-9-6-10/h4-6H,1-3H
• EINECS 256-475-1
• AB01144
• tert-Butyl1H-imidazole-1-carboxylate
• CS-W008539
• AS-17758
• DTXSID00198032
• 1-(tert-Butoxycarbonyl)imidazole, 97%
• AKOS015838311
• A827842
• 49761-82-2
• 1H-Imidazole-1-carboxylic acid, 1,1-dimethylethyl ester
• SCHEMBL217823
• FT-0639887
• 1-imidazolecarboxylic acid tert-butyl ester
• MFCD00014497
• SY025186
• B0916
• NS00031961
• tert-Butyl 1H-imidazole-1-carboxylate #
• DB-051688
• N-Boc-Imidazole

• MDL： MFCD00014497
• Inchi： 1S/C8H12N2O2/c1-8(2,3)12-7(11)10-5-4-9-6-10/h4-6H,1-3H3
• InChI Key： MTBKGWHHOBJMHJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC=C1)=O)C(C)(C)C
• BRN： 607792

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45.0 to 49.0 deg-C
• Boiling Point: 64°C/1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4200 (estimate)
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 44.12000
• LogP: 1.66630
• Solubility: Soluble in most organic solvents, usually used in thf\dmf and toluene
• Sensitiveness: Moisture Sensitive

N-Boc-Imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles